Cas no 893935-93-8 (N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 893935-93-8
• MF: C₂₁H₁₈FN₅O₃S
• MW: 439.46272611618
• CID: 5799103
• Update Time: 2025-06-20

N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2,5-dimethoxyphenyl)-2-[[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]thio]-
• N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide

• Inchi： 1S/C21H18FN5O3S/c1-29-15-7-8-18(30-2)17(9-15)26-19(28)11-31-21-16-10-25-27(20(16)23-12-24-21)14-5-3-13(22)4-6-14/h3-10,12H,11H2,1-2H3,(H,26,28)
• InChI Key： VLEXJXWQUOAVBG-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CSC1N=CN=C2N(C3=CC=C(F)C=C3)N=CC2=1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 596.9±50.0 °C(Predicted)
• pka: 11.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide

Professional Introduction to Compound with CAS No. 893935-93-8 and Product Name: N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide

Compound with the CAS number 893935-93-8 and the product name N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a well-known scaffold in medicinal chemistry. This core structure is fused with a phenyl ring substituted with dimethoxy groups at the 2 and 5 positions, enhancing its solubility and bioavailability. Additionally, the presence of a sulfur atom in the molecule contributes to its potential interaction with biological targets, particularly enzymes and receptors involved in various metabolic pathways.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have been shown to exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The specific substitution pattern in N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide is designed to optimize its interaction with target proteins, thereby enhancing its pharmacological efficacy.

In particular, the fluorophenyl moiety at the 1-position of the pyrazolo[3,4-d]pyrimidine ring has been strategically incorporated to improve metabolic stability and binding affinity. This modification aligns with current trends in drug design, where fluorine atoms are frequently used to enhance drug-like properties such as lipophilicity and binding interactions. Furthermore, the sulfanyl group at the 4-position of the pyrazolo[3,4-d]pyrimidine ring provides a site for further functionalization, allowing for the development of analogues with tailored biological activities.

The synthesis of N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the pyrazolo[3,4-d]pyrimidine core through cyclocondensation reactions. Subsequent steps involve functionalization at various positions on the core structure to introduce the dimethoxyphenyl group and the fluorophenyl moiety. The final step involves the addition of the sulfanyl group and acetylation to form the acetamide derivative.

The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has been instrumental in achieving high yields and purity levels for this compound. These methods allow for efficient construction of complex molecular frameworks while minimizing side reactions. The synthetic strategy employed for N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide is representative of modern pharmaceutical synthesis practices.

Biological evaluation of N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide has revealed promising preliminary results. In vitro assays have demonstrated activity against several target enzymes relevant to diseases such as cancer and inflammation. For instance, this compound has shown inhibitory effects on kinases that are involved in cell proliferation and survival pathways. These findings are consistent with recent publications that highlight pyrazolo[3,4-d]pyrimidine derivatives as potent inhibitors of aberrantly activated kinases.

Moreover, studies have indicated that N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide exhibits anti-inflammatory properties by modulating key signaling pathways associated with immune responses. This suggests potential therapeutic applications in conditions characterized by chronic inflammation. The ability of this compound to interact with multiple biological targets makes it an attractive candidate for further development into a multifunctional therapeutic agent.

The pharmacokinetic profile of N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide is also an important consideration in its development as a drug candidate. Preliminary studies have shown that this compound exhibits favorable solubility and stability under physiological conditions. Additionally, its metabolic degradation products do not appear to be toxic or pharmacologically active at relevant concentrations. These properties are crucial for ensuring that the compound can be safely administered to patients.

Future research on N-(2,5-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide will focus on optimizing its pharmacological properties through structure-based drug design approaches. By leveraging computational modeling techniques such as molecular docking and dynamic simulations, researchers can identify key interactions between this compound and its biological targets. This information will guide the development of novel analogues with enhanced potency and selectivity.

Additionally，the exploration of new synthetic routes will be essential for scaling up production while maintaining high quality standards。 Advances in green chemistry principles may also be incorporated into the synthesis process to minimize environmental impact。 These efforts will contribute to making N-(2，5 dimethoxyphenethyl) - 2 - { 1 - ( ４ fluoro phenethyl) - １Ｈ - p y r az o l o [３，４ - d ] p y r i m i d i n - ４ - y l s u l f anyl l } a c e t am ide more accessible for clinical development。